N-(2,4-difluorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide
Overview
Description
- The compound’s chemical structure consists of a difluorophenyl group attached to an indole ring via an acetamide linkage.
N-(2,4-difluorophenyl)-2-(2,3-dihydro-1H-indol-1-yl)acetamide: , belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It is used primarily for pain relief and inflammation reduction.
Preparation Methods
Synthetic Routes:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Diflunisal serves as a model compound for studying drug metabolism, stability, and reactivity.
Biology and Medicine:
Industry: Diflunisal is used in pharmaceutical formulations.
Mechanism of Action
- Diflunisal inhibits COX enzymes, reducing prostaglandin synthesis. It primarily targets COX-1, which is involved in maintaining gastric mucosal integrity.
- By blocking prostaglandin production, it alleviates pain and inflammation.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C16H14F2N2O |
|---|---|
Molecular Weight |
288.29 g/mol |
IUPAC Name |
N-(2,4-difluorophenyl)-2-(2,3-dihydroindol-1-yl)acetamide |
InChI |
InChI=1S/C16H14F2N2O/c17-12-5-6-14(13(18)9-12)19-16(21)10-20-8-7-11-3-1-2-4-15(11)20/h1-6,9H,7-8,10H2,(H,19,21) |
InChI Key |
TWIJEYOCZWNODL-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(C2=CC=CC=C21)CC(=O)NC3=C(C=C(C=C3)F)F |
Origin of Product |
United States |
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